Cas no 1823581-50-5 ((5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER)

• Product Name: (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• CAS No: 1823581-50-5
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 4621748
• PubChem ID: 99995660
• Update Time: 2025-11-01

(5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• (5-Formyl-3-methyl-isoxazol-4-yl)-carbamic acid tert-butyl ester
• (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER

• Inchi： 1S/C10H14N2O4/c1-6-8(7(5-13)16-12-6)11-9(14)15-10(2,3)4/h5H,1-4H3,(H,11,14)
• InChI Key： JXMSJNISQYPPRX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C(C=O)ON=C1C

Additional information on (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER

Introduction to (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER (CAS No. 1823581-50-5)

Compound with the chemical name (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER and a CAS number of 1823581-50-5 represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a formyl group and a tert-butyl ester moiety in its molecular framework suggests versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The isoxazole core of this compound is a prominent scaffold in medicinal chemistry, known for its role in various biologically active molecules. Isoxazoles are five-membered heterocycles containing oxygen and nitrogen atoms, which contribute to their unique electronic properties and biological interactions. The specific substitution pattern in (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER, particularly the formyl group at the 5-position and the methyl group at the 3-position, enhances its potential as a building block for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The formyl group in this compound can participate in nucleophilic addition reactions, allowing for further functionalization and derivatization. This reactivity makes it an attractive candidate for constructing more complex molecules with tailored pharmacological properties. Additionally, the tert-butyl ester group provides stability while also serving as a handle for subsequent chemical transformations.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the isoxazole scaffold, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. The formyl group can be used to introduce additional functional moieties that interact with specific residues on the kinase active site, leading to potent inhibition.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Isoxazoles, in particular, have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural features of (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER align well with these findings, suggesting that it may be capable of modulating similar biological pathways.

The tert-butyl ester group also plays a significant role in determining the solubility and bioavailability of derived compounds. By controlling the polarity of the molecule through this ester moiety, researchers can optimize pharmacokinetic properties essential for therapeutic efficacy. This balance between reactivity and stability makes this compound a promising candidate for further exploration.

In conclusion, (5-FORMYL-3-METHYL-ISOXAZOL-4-YL)-CARBAMIC ACID TERT-BUTYL ESTER (CAS No. 1823581-50-5) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity profile make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like isoxazoles, compounds such as this one are likely to play an increasingly important role in drug discovery and development.